Cas no 2138294-94-5 (methyl 1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate)

Methyl 1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate is a heterocyclic compound featuring a pyrazole core substituted with a pyridinyl group at the N1 position and a methyl ester at the C4 position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The pyridine moiety enhances coordination properties, making it useful in metal-organic frameworks or ligand design. The ester group offers reactivity for further functionalization, such as hydrolysis or amidation. Its well-defined synthetic route ensures high purity and reproducibility, making it valuable for research and industrial applications requiring precise molecular scaffolds.

methyl 1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate structure

2138294-94-5 structure

Product Name:methyl 1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate

CAS No:2138294-94-5

MF:C₁₀H₉N₃O₂

MW:203.197361707687

CID:4641075

PubChem ID:53887404

Update Time:2025-06-07

methyl 1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
- Inchi： 1S/C10H9N3O2/c1-15-10(14)8-6-12-13(7-8)9-4-2-3-5-11-9/h2-7H,1H3
- InChI Key： GUYWPFCYHCIWPU-UHFFFAOYSA-N
- SMILES： N1(C2=NC=CC=C2)C=C(C(OC)=O)C=N1

Computed Properties

Exact Mass: 203.069476538g/mol
Monoisotopic Mass: 203.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 57Å²

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